3-[(Z)-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-[(4-methylbenzyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C28H24N4O2S2
• Molecular Weight: 512.6 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[[7-methyl-2-[(4-methylphenyl)methylamino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H24N4O2S2/c1-18-8-11-20(12-9-18)15-29-25-22(26(33)31-16-19(2)10-13-24(31)30-25)14-23-27(34)32(28(35)36-23)17-21-6-4-3-5-7-21/h3-14,16,29H,15,17H2,1-2H3/b23-14-
• InChI Key: JUFSBJLAZCCNFU-UCQKPKSFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CNC2=C(C(=O)N3C=C(C=CC3=N2)C)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CC=C5
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=C(C(=O)N3C=C(C=CC3=N2)C)C=C4C(=O)N(C(=S)S4)CC5=CC=CC=C5

Description

(5Z)-3-Benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a thiazolidinone ring, a pyridopyrimidine moiety, and several functional groups that contribute to its chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-3-benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyridopyrimidine Moiety: This step involves the condensation of appropriate starting materials to form the pyridopyrimidine core. Reaction conditions often include the use of strong acids or bases, elevated temperatures, and solvents such as dimethylformamide or acetonitrile.

Introduction of the Thiazolidinone Ring: The thiazolidinone ring is introduced through a cyclization reaction, which may involve reagents such as thiourea or thioamides. The reaction conditions typically require heating and the presence of a catalyst.

Functional Group Modifications: Subsequent steps involve the introduction of various functional groups, such as the benzyl and methylidene groups, through reactions like alkylation or acylation. These steps may require specific reagents and conditions, such as the use of alkyl halides or acyl chlorides in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving continuous flow reactors and automated systems to control reaction conditions precisely. Purification steps, such as crystallization or chromatography, are also crucial to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(5Z)-3-Benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride, potentially reducing carbonyl groups to alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present. Common reagents include halogens, alkyl halides, and nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid, elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol, room temperature.

Substitution: Halogens, alkyl halides, amines, thiols, solvents like dichloromethane or tetrahydrofuran, varying temperatures.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile or electrophile used.

Scientific Research Applications

(5Z)-3-Benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in medicinal chemistry.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structure and biological activity.

Mechanism of Action

The mechanism of action of (5Z)-3-benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or modulating their activity. The presence of multiple functional groups allows it to interact with various biological molecules, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

(5Z)-3-Benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one: Similar structure but with a thioxo group instead of a sulfanylidene group.

(5Z)-3-Benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-oxo-1,3-thiazolidin-4-one: Similar structure but with an oxo group instead of a sulfanylidene group.

Uniqueness

The uniqueness of (5Z)-3-benzyl-5-[(7-methyl-2-{[(4-methylphenyl)methyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one lies in its specific combination of functional groups and ring systems, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for research and potential therapeutic applications.